[5-(2-Fluorophenyl)-7-{[(3-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

• IUPAC Name: [5-(2-fluorophenyl)-7-[(3-fluorophenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C25H19F2N3O2S/c1-14-22-19(16(12-31)11-28-14)10-20-24(32-22)29-23(18-7-2-3-8-21(18)27)30-25(20)33-13-15-5-4-6-17(26)9-15/h2-9,11,31H,10,12-13H2,1H3
• InChI Key: DMMCXWRGCSQAAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4F)SCC5=CC(=CC=C5)F)CO
• Molecular Formula: C25H19F2N3O2S
• Molecular Weight: 463.5 g/mol

Description

[5-(2-Fluorophenyl)-7-{[(3-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C25H19F2N3O2S and its molecular weight is 463.5. The purity is usually 95%.
BenchChem offers high-quality [5-(2-Fluorophenyl)-7-{[(3-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [5-(2-Fluorophenyl)-7-{[(3-fluorophenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

Research on catalyst- and solvent-free synthesis methods has shown significant advancements in creating heterocyclic compounds. For instance, Moreno-Fuquen et al. (2019) discuss an efficient approach for the regioselective synthesis of heterocyclic amides under catalyst- and solvent-free conditions, highlighting the importance of such methodologies in enhancing synthetic efficiency and environmental sustainability (Moreno-Fuquen et al., 2019).

Advanced Synthesis of Constrained Cysteines

Clerici, Gelmi, and Pocar (1999) demonstrate the synthesis of 2-sulfanyl-1-aminocyclopropanecarboxylic acid derivatives, showcasing the potential of creating conformationally constrained amino acids that can be useful in drug design and protein engineering (Clerici et al., 1999).

Quantum Chemical Calculations and Biological Activities

K. Sarac (2020) explored the synthesis and characterization of a compound similar in complexity to the one of interest, using quantum chemical calculations to understand its properties. This research also assessed antibacterial and antioxidant activities, indicating potential applications in developing new therapeutic agents (Sarac, 2020).

Fluorinated Compounds for Photostability and Spectroscopic Enhancement

Woydziak, Fu, and Peterson (2012) worked on the fluorination of fluorophores, enhancing their photostability and improving spectroscopic properties. Their research underscores the significance of fluorinated compounds in developing advanced materials for optical and electronic applications (Woydziak et al., 2012).

Mechanism of Action

Target of Action

The primary target of this compound is the H+,K±ATPase enzyme . This enzyme plays a crucial role in the final step of gastric acid secretion in the stomach’s parietal cells .

Mode of Action

The compound exhibits potent inhibitory activity against the H+,K±ATPase enzyme . By inhibiting this enzyme, the compound effectively reduces gastric acid secretion .

Biochemical Pathways

The inhibition of the H+,K±ATPase enzyme disrupts the proton pump that is responsible for secreting gastric acid into the stomach. This action effectively reduces the acidity in the stomach, providing relief from conditions caused by excessive gastric acid secretion .

Pharmacokinetics

The compound’s potent inhibitory activity and its effects on gastric acid secretion suggest that it is likely to be well-absorbed and effectively distributed to its target site .

Result of Action

The result of the compound’s action is a significant reduction in gastric acid secretion . This makes it a potential candidate for the treatment of conditions such as gastroesophageal reflux disease (GERD), peptic ulcer, and other acid-related diseases .